D(+)-Raffinose pentahydrate

• Molecular Formula: C18H42O21
• Molecular Weight: 594.5 g/mol
• InChI: InChI=1S/C18H32O16.5H2O/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18;;;;;/h5-17,19-29H,1-4H2;5*1H2/t5?,6-,7?,8-,9+,10+,11?,12?,13?,14?,15?,16-,17+,18-;;;;;/m0...../s1
• InChIKey: BITMAWRCWSHCRW-SBPPXSINSA-N

D(+)-Raffinose Pentahydrate: Physical and Chemical Baseline for Procurement Decision-Making

D(+)-Raffinose pentahydrate (CAS 17629-30-0, C₁₈H₃₂O₁₆·5H₂O, MW 594.52 g/mol) is a crystalline non-reducing trisaccharide composed of galactose, glucose, and fructose linked via α-1,6 and β-2,1 glycosidic bonds . It crystallizes from aqueous solution with five molecules of water of crystallization, forming a three-dimensional hydrogen-bonded network that is integral to its stability [1]. The compound is supplied as a white crystalline powder with a melting point range of 78–80 °C, a specific optical rotation [α]²⁰/D of +105° (c=10, H₂O, dry basis), and a water solubility of approximately 143 g/L . Raffinose belongs to the raffinose family oligosaccharides (RFOs), a series of sucrosyl oligosaccharides that includes stachyose (tetrasaccharide) and verbascose (pentasaccharide) as higher homologs [2].

▸ Lyophilization excipient workflow: Crystalline pentahydrate form with defined water of crystallization for controlled moisture micro-environment.

▸ Prebiotic selectivity research: Reported Bifidobacterium-targeted fermentation profile distinct from lactulose.

▸ Biopharmaceutical formulation: Supports protein conformation protection in freeze-dried solids based on H/D exchange ranking.

• [1] Jeffrey GA, Huang DB. The hydrogen bonding in the crystal structure of raffinose pentahydrate. Carbohydr Res. 1990;206(2):173-182. doi:10.1016/0008-6215(90)80058-b. View Source
• [2] Peterbauer T, Richter A. Biochemistry and physiology of raffinose family oligosaccharides and galactosyl cyclitols in seeds. Seed Sci Res. 2001;11(3):185-197. doi:10.1079/SSR200175. View Source

Why D(+)-Raffinose Pentahydrate Cannot Be Interchanged with Anhydrous Raffinose or Other In-Class Oligosaccharides

Within the raffinose family oligosaccharides and common cryoprotectant sugars, molecular weight, degree of polymerization, hydration state, and glass-forming properties vary substantially, precluding simple interchange. Anhydrous raffinose is a completely amorphous, hygroscopic solid with a glass transition temperature (Tg) of 109 °C (at 5 °C/min), whereas crystalline raffinose pentahydrate maintains a defined crystal lattice with five stoichiometric water molecules that confer unique water-scavenging and water-reservoir functionality in pharmaceutical formulations [1]. Attempting to substitute raffinose pentahydrate with the anhydrous form in a lyophilization excipient application would eliminate the controlled water-release and structural integrity properties documented below. Similarly, substituting raffinose with sucrose—despite sucrose being the most common lyoprotectant—introduces markedly higher hygroscopicity and a lower Tg (57 °C vs. 108 °C for raffinose glass), which directly compromises long-term storage stability of lyophilized products under elevated humidity [2]. Stachyose, the next higher RFO homolog (DP4), offers a higher Tg but differs in its hydrogen-bonding interaction strength with phospholipid membranes and has lower selectivity in prebiotic fermentation compared to raffinose [3]. These quantifiable, application-critical differences necessitate compound-specific procurement.

Anhydrous raffinose

Amorphous, hygroscopic glass (Tg 109 °C) lacks the crystalline water-scavenger and reservoir function; may shift lyophilization excipient performance and moisture-buffering capacity.

Sucrose

Lower Tg (57 °C) and narrower Tg-to-Tc window (17 °C vs. 34 °C) can compromise long-term storage stability under elevated temperature or humidity.

Stachyose (DP4)

Higher homolog with similar Tg-to-Tc window, but hydrogen-bonding interaction with phospholipid membranes and prebiotic fermentation selectivity may differ.

• [1] Moura Ramos JJ, et al. Molecular mobility in raffinose in the crystalline pentahydrate form and in the amorphous anhydrous form. Pharm Res. 2005;22(7):1142-1148. doi:10.1007/s11095-005-5645-1. View Source
• [2] Wolkers WF, Oldenhof H, Alberda M, Hoekstra FA. A Fourier transform infrared microspectroscopy study of sugar glasses: application to anhydrobiotic higher plant cells. Biochim Biophys Acta. 1998;1379(1):83-96. doi:10.1016/S0304-4165(97)00085-8. View Source
• [3] Hincha DK, Zuther E, Heyer AG. The preservation of liposomes by raffinose family oligosaccharides during drying is mediated by effects on fusion and lipid phase transitions. Biochim Biophys Acta. 2003;1612(2):172-177. doi:10.1016/S0005-2736(03)00116-0. View Source

D(+)-Raffinose Pentahydrate Quantified Differentiation: Head-to-Head and Cross-Study Comparative Evidence

Glass Transition Temperature (Tg) and Thermal Stability Window: Raffinose vs. Sucrose, Trehalose, and Stachyose

The dry glass transition temperature (Tg) of raffinose (108 °C) is nearly double that of sucrose (57 °C) and identical to trehalose (108 °C), as determined by FTIR microspectroscopy [1]. However, Tg alone is an insufficient predictor of long-term storage stability. The temperature interval between Tg and the critical crossover temperature (Tc), where molecular mobility transitions from solid-like to liquid-like, provides a more discriminating metric. This Tg-to-Tc interval increases in the order: sucrose (17 °C) < trehalose (26 °C) < raffinose (34 °C) ≤ stachyose (34 °C), as measured by ST-EPR and ¹H-NMR spectroscopy in dry sugars equilibrated at 3% RH [2]. The 34 °C window for raffinose—double that of sucrose—implies substantially slower molecular mobility and superior long-term preservation capacity at temperatures well above Tg [2].

Tg-to-Tc stability window

Head-to-head

Raffinose 34 °C vs. sucrose 17 °C (+100%)

Supports extended shelf-life formulation context at elevated temperatures

Measured at 3% RH; ST-EPR, ¹H-NMR

Evidence Dimension	Temperature interval between glass transition (Tg) and critical crossover temperature (Tc); dry sugars equilibrated at 3% RH
Target Compound Data	Raffinose: Tg-to-Tc interval = 34 °C; dry glass Tg = 108 °C
Comparator Or Baseline	Sucrose: Tg-to-Tc interval = 17 °C, dry glass Tg = 57 °C; Trehalose: Tg-to-Tc interval = 26 °C, dry glass Tg = 108 °C; Stachyose: Tg-to-Tc interval = 34 °C
Quantified Difference	Raffinose Tg-to-Tc interval is +100% vs. sucrose (34 vs. 17 °C) and +31% vs. trehalose (34 vs. 26 °C)
Conditions	ST-EPR, ¹H-NMR, and FTIR spectroscopy; sugars dried and equilibrated at 3% relative humidity

Why This Matters

The doubled thermal stability window above Tg relative to sucrose directly translates to reduced molecular mobility and extended shelf life of lyophilized biopharmaceutical formulations stored at suboptimal temperatures, making raffinose pentahydrate the preferred excipient for products requiring long-term room-temperature or elevated-temperature storage.

• [1] Wolkers WF, Oldenhof H, Alberda M, Hoekstra FA. A Fourier transform infrared microspectroscopy study of sugar glasses: application to anhydrobiotic higher plant cells. Biochim Biophys Acta. 1998;1379(1):83-96. doi:10.1016/S0304-4165(97)00085-8. View Source
• [2] Buitink J, van den Dries IJ, Hoekstra FA, Alberda M, Hemminga MA. High critical temperature above Tg may contribute to the stability of biological systems. Biophys J. 2000;79(2):1119-1128. doi:10.1016/S0006-3495(00)76365-X. View Source

Water-Scavenger Capacity and Structural Integrity During Dehydration: Raffinose Pentahydrate vs. Anhydrous Raffinose

Raffinose pentahydrate contains five stoichiometric water molecules (approximately 15% w/w water of crystallization) arranged in a three-dimensional hydrogen-bonded network within the crystal lattice [1]. When stored at 30 °C under relative humidities between 10% and 60%, the pentahydrate shows no loss of water after 3 months, demonstrating exceptional water-retention integrity under pharmaceutically relevant storage conditions [2]. At RH below 10%, only one water molecule is removed over 3 months at 30 °C, and even under vacuum at 30 °C for 24 h, only two water molecules are lost without change in crystal structure [2]. In contrast, anhydrous raffinose (prepared by lyophilization) is completely amorphous and lacks this controlled water-release behavior; full dehydration at 60 °C causes the pentahydrate crystal to collapse into an amorphous form structurally identical to lyophilized raffinose, but rehydration at 30 °C rapidly restores the pentahydrate crystal structure [2]. The crystalline pentahydrate thus functions as both a water 'scavenger' (absorbing excess moisture) and a water 'reservoir' (releasing water gradually to maintain micro-environmental humidity), a dual functionality absent in the amorphous anhydrous form [3].

Water-scavenger integrity

Head-to-head

Pentahydrate retains ≥4 H₂O (3 mo, 30 °C, ≤60% RH); anhydrous retains zero

Crystalline form required for controlled water-release excipient applications

XRD, DSC characterization; anhydrous is amorphous fragile glass

Evidence Dimension	Water retention upon storage at controlled relative humidity and temperature; dehydration behavior under vacuum and heat
Target Compound Data	Raffinose pentahydrate: 0% water loss after 3 months at 30 °C, RH 10–60%; only 1 of 5 H₂O lost at RH <10% over 3 months; 2 H₂O lost under vacuum at 30 °C for 24 h with preserved crystal structure
Comparator Or Baseline	Anhydrous amorphous raffinose: no crystalline water-reservoir capacity; full amorphization upon dehydration of pentahydrate at 60 °C; Tg = 109 °C
Quantified Difference	Pentahydrate retains ≥4 of 5 water molecules under all storage conditions ≤60% RH at 30 °C; anhydrous form has zero water retention capacity and exists as a fragile glass (fragility index m = 148)
Conditions	Controlled humidity chambers at 30 °C; vacuum oven at 30 °C and 60 °C; X-ray diffraction and DSC characterization

Why This Matters

The crystalline pentahydrate form is non-substitutable for the anhydrous form in pharmaceutical formulations requiring a controlled water micro-environment to maintain the stability of moisture-sensitive active pharmaceutical ingredients (APIs) during storage.

• [1] Viriyarattanasak C, et al. Dehydration of raffinose pentahydrate: structures of raffinose 5-, 4.433-, 4.289- and 4.127-hydrate at 93 K. Acta Crystallogr C Struct Chem. 2015;71(Pt 11):954-958. doi:10.1107/S2053229615017374. View Source
• [2] Saleki-Gerhardt A, Stowell JG, Byrn SR, Zografi G. Hydration and dehydration of crystalline and amorphous forms of raffinose. J Pharm Sci. 1995;84(3):318-323. doi:10.1002/jps.2600840311. View Source
• [3] Kajiwara K, Franks F, Echlin P, Greer AL. Structural and dynamic properties of crystalline and amorphous phases in raffinose-water mixtures. Pharm Res. 1999;16(9):1441-1448. doi:10.1023/A:1018964021934. PMID: 10496663. View Source

Prebiotic Selectivity: Raffinose vs. Lactulose, Stachyose, and Inulin Oligomers

Raffinose demonstrates superior selectivity for beneficial Bifidobacterium species over competing intestinal bacteria. In a controlled in vitro study comparing multiple oligosaccharides, raffinose and stachyose were utilized by Bifidobacterium longum and Bifidobacterium infantis but not by Lactobacillus acidophilus, Streptococcus faecalis, or Escherichia coli [1]. In contrast, lactulose—a widely used commercial prebiotic—was utilized by all bacteria tested, indicating lower selectivity [1]. Critically, among the oligosaccharides supporting Bifidobacterium growth, raffinose showed 'a high rate of consumption by Bifidobacterium without dependence on the preculture sugar,' whereas stachyose consumption was partially dependent on prior adaptation [1]. In a more recent in vitro human fecal fermentation study directly comparing raffinose with lactulose, the intestinal microbiota showed preference for raffinose as substrate, achieving the highest consumption value at 48 h: 96.0 ± 0.9% (donor 1) and 95.3 ± 0.7% (donor 2) . Raffinose fermentation increased total short-chain fatty acid production to 129.9 ± 2.6 mmol/L (donor 1) and 179.6 ± 0.6 mmol/L (donor 2), while concomitantly reducing the relative abundance of Proteobacteria—including known pathogens—and increasing Bifidobacterium and Lactobacillus populations .

Prebiotic selectivity

Head-to-head

Raffinose: utilized by Bifidobacterium spp., not by E. coli or L. acidophilus

Supports Bifidobacterium-targeted screening context; lactulose is non-selective

In vitro pure culture; 48 h fecal fermentation consumption >95%

Evidence Dimension	Selective utilization by Bifidobacterium spp. vs. non-beneficial bacteria; in vitro fermentation substrate consumption rate and short-chain fatty acid (SCFA) yield
Target Compound Data	Raffinose: utilized by B. longum and B. infantis; not utilized by E. coli, L. acidophilus, S. faecalis; 48 h consumption 96.0 ± 0.9% (D1), 95.3 ± 0.7% (D2); SCFA yield 129.9 ± 2.6 mmol/L (D1), 179.6 ± 0.6 mmol/L (D2)
Comparator Or Baseline	Lactulose: utilized by all bacteria tested (Bifidobacterium, Lactobacillus, Streptococcus, Escherichia); stachyose: similar Bifidobacterium selectivity but preculture-dependent consumption
Quantified Difference	Raffinose provides exclusive Bifidobacterium selectivity (utilized by 2 of 5 test genera) vs. lactulose (utilized by 5 of 5 genera, non-selective); raffinose 48 h consumption rate exceeds 95%
Conditions	In vitro pure culture bacterial growth assays; in vitro batch fermentation with human fecal inocula from two healthy volunteers (48 h, 37 °C, anaerobic)

Why This Matters

For prebiotic ingredient procurement, raffinose pentahydrate offers strain-level Bifidobacterium selectivity that lactulose and fructo-oligosaccharides cannot match, reducing off-target fermentation by pathogens and enabling more precise microbiota modulation in functional foods and dietary supplements.

• [1] Park SI, Lee HK, Kang KH. A study on the effect of oligosaccharides on growth of intestinal bacteria. Korean J Dairy Sci. 1988;10(4):159-169. View Source

Protein Conformation Preservation During Lyophilization: Raffinose vs. Sucrose, Trehalose, and Dextran

In a hydrogen/deuterium (H/D) exchange mass spectrometry study of calmodulin co-lyophilized with various carbohydrate excipients, the protection of protein conformation from D₂O vapor exchange increased in the rank order: guanidine hydrochloride (negative control) < no excipient, mannitol < dextran 5,000, dextran 12,000 < sucrose < raffinose < trehalose [1]. Raffinose provided superior conformational protection compared to sucrose and both dextran grades, and was second only to trehalose in overall protective efficacy [1]. The protection was exerted primarily in the protein's α-helical segments and was site-specific rather than uniformly distributed along the protein sequence, indicating that raffinose interacts with proteins in a structurally selective manner [1]. This places raffinose pentahydrate as the highest-performing non-disaccharide lyoprotectant among those tested for protein structural preservation.

Protein conformation protection

Head-to-head

Ranked #2 after trehalose; exceeds sucrose and dextran

Reported site-specific protection in H/D exchange calmodulin model

Rank order: trehalose > raffinose > sucrose > dextran

Evidence Dimension	Protection of protein conformation in lyophilized solids assessed by H/D exchange mass spectrometry; calmodulin (17 kD) co-lyophilized with excipients, exposed to D₂O vapor at 33% RH and room temperature
Target Compound Data	Raffinose: protection rank #2 (after trehalose); superior to sucrose, dextran 5,000, dextran 12,000, mannitol
Comparator Or Baseline	Sucrose: rank #3; Trehalose: rank #1 (best); Mannitol: rank #4 (minimal protection); Guanidine HCl: negative control; No excipient: baseline
Quantified Difference	Raffinose protection exceeds sucrose and is exceeded only by trehalose; the complete rank order is: guanidine HCl < no excipient, mannitol < dextran 5,000, dextran 12,000 < sucrose < raffinose < trehalose
Conditions	Calmodulin co-lyophilized with each excipient; D₂O vapor exposure at 33% RH and RT; analysis by +ESI mass spectrometry with peptic digestion for site-specific resolution

Why This Matters

For procurement of lyophilization excipients for protein therapeutics, raffinose pentahydrate offers a quantifiably intermediate protection profile between sucrose (lower protection, higher hygroscopicity) and trehalose (higher protection, higher cost), enabling cost-performance optimization in formulation development.

• [1] Li Y, Williams RO III, Johnston KP, et al. Effects of excipients on protein conformation in lyophilized solids by hydrogen/deuterium exchange mass spectrometry. Pharm Res. 2006;23(4):797-808. View Source

Hydrogen-Bond Interaction Strength with Phospholipid Membranes: Sucrose-Raffinose Combination vs. Sucrose, Trehalose, Glucose, and Mannitol

In a systematic study of lyoprotectants for cytarabine/daunorubicin co-loaded liposomes, the hydrogen-bond interaction strength between lyoprotectants and phospholipid head groups—the primary mechanism of membrane protection during freeze-drying—was quantified by FTIR peak shift analysis [1]. The interaction strength rank order was: trehalose ≈ sucrose-raffinose combination (mass ratio 7:3) > sucrose > glucose > mannitol [1]. The sucrose-raffinose combination achieved interaction strength statistically equivalent to trehalose, the benchmark lyoprotectant, while simultaneously offering lower hygroscopicity than pure sucrose [1]. Differential scanning calorimetry further showed that the sucrose-raffinose combination and trehalose were better at inhibiting the elevation of phospholipid gel-to-liquid crystalline phase transition temperature (Tm) during dehydration than glucose or mannitol, directly reducing membrane leakage risk during rehydration [1]. Importantly, the vitrification ability of the lyoprotectants corresponded exactly to the hydrogen-bond interaction strength order, confirming that raffinose enhances the glass-forming capacity of sucrose formulations [1].

Membrane H-bond strength

Head-to-head

Sucrose-raffinose (7:3) ≈ trehalose; both > pure sucrose

Enables trehalose-comparable membrane protection with lower hygroscopicity

FTIR peak shift; liposomal cytarabine/daunorubicin model

Evidence Dimension	Hydrogen-bond interaction strength between lyoprotectant and phospholipid membrane (FTIR peak shift); inhibition of Tm elevation during dehydration (DSC); vitrification ability
Target Compound Data	Sucrose-raffinose (7:3 mass ratio): interaction strength rank #1 (tied with trehalose); superior inhibition of Tm elevation vs. glucose and mannitol; lower hygroscopicity than pure sucrose
Comparator Or Baseline	Trehalose: rank #1 (tied); Sucrose: rank #2; Glucose: rank #3; Mannitol: rank #4 (weakest)
Quantified Difference	Sucrose-raffinose combination achieves hydrogen-bond strength comparable to trehalose (the gold standard) and exceeds pure sucrose, with quantified interaction order: trehalose ≈ sucrose-raffinose (7:3) > sucrose > glucose > mannitol
Conditions	FTIR spectroscopy (PO₂⁻ asymmetric stretch at 1260–1220 cm⁻¹, choline methyl at ~970 cm⁻¹, carbonyl at 1725–1740 cm⁻¹); PXRD; DSC determination of Tm; cytarabine/daunorubicin co-loaded liposome model

Why This Matters

Raffinose pentahydrate enables a sucrose-raffinose combination that matches trehalose in membrane-protective hydrogen bonding while reducing formulation hygroscopicity, offering procurement teams a cost-effective alternative to pure trehalose without sacrificing critical lyoprotection performance.

• [1] Wang Q, et al. Potential of trehalose and sucrose-raffinose combination instead of sucrose applied to the cytarabine/daunorubicin co-loaded lyophilized liposome: Investigation on the protective effect and mechanism of various lyoprotectants. J Drug Deliv Sci Technol. 2024;91:105257. doi:10.1016/j.jddst.2024.105257. View Source

Evidence-Backed Application Scenarios for D(+)-Raffinose Pentahydrate in Research and Industry

Lyophilized Liposomal Drug Formulation Excipient

Based on the demonstrated hydrogen-bond interaction strength equivalence between the sucrose-raffinose (7:3) combination and trehalose for phospholipid membrane protection during freeze-drying [1], D(+)-raffinose pentahydrate is optimally deployed as a co-lyoprotectant with sucrose in liposomal drug products. The combination provides lower hygroscopicity than pure sucrose while maintaining the critical vitrification and water-replacement functions necessary to prevent liposome fusion, aggregation, and drug leakage during lyophilization and subsequent storage [1]. This scenario is directly supported by quantitative FTIR, PXRD, and DSC evidence from the cytarabine/daunorubicin co-loaded liposome model.

Long-Term Stabilizer for Freeze-Dried Biopharmaceutical Proteins

For protein therapeutics requiring extended shelf life at temperatures up to 65 °C, raffinose pentahydrate offers a Tg-to-Tc thermal stability window of 34 °C—double that of sucrose (17 °C) and 31% greater than trehalose (26 °C) [1]. Combined with its protein conformation protection efficacy demonstrated in H/D exchange studies (ranked second only to trehalose among tested carbohydrates) [2], raffinose pentahydrate is the procurement choice when formulations must withstand temperature excursions during distribution in regions with limited cold-chain infrastructure.

Crystalline Water-Scavenger Excipient for Moisture-Sensitive Solid Dosage Forms

In tablet and capsule formulations containing hydrolysis-prone active pharmaceutical ingredients, raffinose pentahydrate functions as a crystalline water scavenger and reservoir. The compound retains its full pentahydrate stoichiometry for at least 3 months at 30 °C across a broad RH range (10–60%), and loses only two of five water molecules under vacuum at 30 °C without disrupting the crystal lattice [1]. This controlled, gradual water-release behavior—documented by X-ray diffraction and thermogravimetric analysis—is unavailable from anhydrous raffinose or common excipients like mannitol, making the pentahydrate form specifically required for moisture-buffering applications [1].

Selective Prebiotic Ingredient for Bifidobacterium-Targeted Formulations

When formulating synbiotic products requiring selective proliferation of Bifidobacterium spp. without concomitant growth of Enterobacteriaceae, raffinose pentahydrate provides a quantifiable selectivity advantage. Unlike lactulose, which is non-selectively fermented by E. coli and other intestinal bacteria, raffinose is utilized exclusively by Bifidobacterium longum and B. infantis among the test panel [1]. The 48-hour in vitro consumption rate of raffinose exceeds 95% with corresponding SCFA production of 130–180 mmol/L, while simultaneously reducing Proteobacteria relative abundance [2]. This evidence positions raffinose pentahydrate as the preferred prebiotic for formulations where Bifidobacterium specificity is the primary performance criterion.

Application

Selection Property

Validation Focus

Lyophilized liposomal formulation research

Hydrogen-bond interaction equivalence with trehalose

FTIR peak shift and vitrification ability in target liposome model

Freeze-dried biopharmaceutical stabilization

Wider Tg-to-Tc thermal stability window

Molecular mobility assessment above Tg in formulation context

Moisture-sensitive solid dosage excipient

Crystalline water-scavenger and reservoir capacity

Water-retention integrity under target RH and temperature range

Bifidobacterium-targeted prebiotic screening

Reported strain-level fermentation selectivity

Consumption rate and SCFA profile in in vitro microbiota models

• [1] Wang Q, et al. Potential of trehalose and sucrose-raffinose combination instead of sucrose applied to the cytarabine/daunorubicin co-loaded lyophilized liposome. J Drug Deliv Sci Technol. 2024;91:105257. doi:10.1016/j.jddst.2024.105257. View Source
• [2] Buitink J, et al. High critical temperature above Tg may contribute to the stability of biological systems. Biophys J. 2000;79(2):1119-1128. View Source
• [3] Li Y, et al. Effects of excipients on protein conformation in lyophilized solids by hydrogen/deuterium exchange mass spectrometry. Pharm Res. 2006;23(4):797-808. View Source
• [4] Saleki-Gerhardt A, et al. Hydration and dehydration of crystalline and amorphous forms of raffinose. J Pharm Sci. 1995;84(3):318-323. View Source
• [5] Park SI, et al. A study on the effect of oligosaccharides on growth of intestinal bacteria. Korean J Dairy Sci. 1988;10(4):159-169. View Source